Cas no 54553-91-2 (Pyromellitic acid di(2-phenyl-2-imidazoline) salt)
54553-91-2 structure
Product Name:Pyromellitic acid di(2-phenyl-2-imidazoline) salt
CAS No:54553-91-2
MF:C28H26N4O8
MW:546.528047084808
CID:56610
Update Time:2026-05-14
Pyromellitic acid di(2-phenyl-2-imidazoline) salt Chemical and Physical Properties
Names and Identifiers
-
- Pyromellitic acid di(2-phenyl-2-imidazoline) salt
- Benzene-1,2,4,5-tetracarboxylic acid 4,5-dihydro-2-phenyl-1H-imidazole (1:2)
- B68
- 1,2,4,5-Benzenetetracarboxylic acid,compd. with 4,5-dihydro-2-phenyl-1H-imid
- 1,2,4,5-Benzenetetracarboxylic acid,compd. with 4,5-dihydro-2-phenyl-1H-imidazole (1:2)
- ACETOMER 55
- Benzol-1,2,4,5-tetracarbonsure,Verbindung mit 4,5-Dihydro-2-phenyl-1H-imidazol (1:2)
- Pyromellitic acid bis-(2-phenyl-2-imidazoline) salt
-
- Inchi: 1S/C10H6O8.2C9H10N2/c11-7(12)3-1-4(8(13)14)6(10(17)18)2-5(3)9(15)16;2*1-2-4-8(5-3-1)9-10-6-7-11-9/h1-2H,(H,11,12)(H,13,14)(H,15,16)(H,17,18);2*1-5H,6-7H2,(H,10,11)
- InChI Key: XSMMIZPIWZYHNL-UHFFFAOYSA-N
- SMILES: C1C=CC(C2NCCN=2)=CC=1.C1C=CC(C2NCCN=2)=CC=1.OC(C1=CC(C(=O)O)=C(C(=O)O)C=C1C(=O)O)=O
Computed Properties
- Exact Mass: 546.17500
Experimental Properties
- PSA: 197.98000
- LogP: 2.08100
Pyromellitic acid di(2-phenyl-2-imidazoline) salt Related Literature
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Maisara Abdul-Kadir,Lyall R. Hanton,Christopher J. Sumby Dalton Trans. 2012 41 4497
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Patrick Bonnick,John Muldoon Energy Environ. Sci. 2022 15 1840
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Mark E. Bunnage,Stephen G. Davies,Paul M. Roberts,Andrew D. Smith,Jonathan M. Withey Org. Biomol. Chem. 2004 2 2763
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Jonathan Clayden,Yann J. Y. Foricher,Madeleine Helliwell,Paul Johnson,David Mitjans,Victoria Vinader Org. Biomol. Chem. 2006 4 444
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5. Synthesis of homorhamnojirimycins and related trihydroxypipecolic acid derivatives via divergent bicyclic amino lactone intermediates: Inhibition of naringinase (L-rhamnosidase) and dTDP-rhamnose biosynthesisJohn P. Shilvock,Joseph R. Wheatley,Robert J. Nash,Alison A. Watson,Rhodri C. Griffiths,Terry D. Butters,Mathias Müller,David J. Watkin,David A. Winkler,George W. J. Fleet J. Chem. Soc. Perkin Trans. 1 1999 2735
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